Cas no 868142-80-7 ((2Z,5Z)-3-ethyl-2-(ethylimino)-5-(2-nitrophenyl)methylidene-1,3-thiazolidin-4-one)

• Product Name: (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(2-nitrophenyl)methylidene-1,3-thiazolidin-4-one
• CAS No: 868142-80-7
• MF: C₁₄H₁₅N₃O₃S
• MW: 305.352201700211
• CID: 6011072
• PubChem ID: 7172484
• Update Time: 2025-05-19

(2Z,5Z)-3-ethyl-2-(ethylimino)-5-(2-nitrophenyl)methylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(2-nitrophenyl)methylidene-1,3-thiazolidin-4-one
• RWARGZJESBVWHC-UXIXBDGISA-N
• 868142-80-7
• SR-01000014303-1
• F1691-2939
• SR-01000014303
• AKOS002261659
• (5Z)-3-ethyl-2-ethylimino-5-[(2-nitrophenyl)methylidene]-1,3-thiazolidin-4-one
• (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(2-nitrobenzylidene)thiazolidin-4-one
• (2Z,5Z)-3-ETHYL-2-(ETHYLIMINO)-5-[(2-NITROPHENYL)METHYLIDENE]-1,3-THIAZOLIDIN-4-ONE

• Inchi： 1S/C14H15N3O3S/c1-3-15-14-16(4-2)13(18)12(21-14)9-10-7-5-6-8-11(10)17(19)20/h5-9H,3-4H2,1-2H3/b12-9-,15-14+
• InChI Key： RWARGZJESBVWHC-WQQJKMRESA-N
• SMILES： S1/C(=C\C2=CC=CC=C2[N+]([O-])=O)/C(=O)N(CC)/C/1=N\CC

Computed Properties

• Exact Mass: 305.08341252g/mol
• Monoisotopic Mass: 305.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(2-nitrophenyl)methylidene-1,3-thiazolidin-4-one

(2Z,5Z)-3-Ethyl-2-(Ethylimino)-5-(2-Nitrophenyl)methylidene-1,3-Thiazolidin-4-One: A Comprehensive Overview

The compound with CAS No 868142-80-7, known as (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(2-nitrophenyl)methylidene-1,3-thiazolidin-4-one, is a complex organic molecule that has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazolidinones, which are widely studied for their potential applications in drug development and material science. The structure of this molecule is characterized by a thiazolidinone ring system with specific substituents that confer unique chemical and biological properties.

The core of the molecule is the 1,3-thiazolidin-4-one ring, a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This ring system is known for its stability and versatility in forming various derivatives. In this compound, the thiazolidinone ring is substituted at positions 2 and 5 with an ethyl group and a nitrophenyl group, respectively. The ethyl group at position 3 introduces additional alkyl substitution, while the nitrophenyl group at position 5 contributes electron-withdrawing effects due to the nitro group attached to the phenyl ring. These substituents play a crucial role in modulating the electronic properties and reactivity of the molecule.

The stereochemistry of the compound is specified by the (2Z,5Z) configuration, which refers to the arrangement of double bonds within the molecule. The Z configuration indicates that the higher priority groups on each double bond are on the same side. This stereochemistry is critical for determining the molecule's physical properties, such as melting point and solubility, as well as its interactions with biological systems.

Recent studies have focused on understanding the synthesis and characterization of this compound. Researchers have developed efficient synthetic routes to prepare this thiazolidinone derivative using various coupling reactions and cyclization techniques. The use of microwave-assisted synthesis has been particularly promising, as it allows for rapid formation of the thiazolidinone ring under mild conditions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further research.

In terms of biological activity, this compound has shown potential as a modulator of enzyme activity. Specifically, it has been investigated for its ability to inhibit certain proteases and kinases, which are key targets in the development of anti-inflammatory and anticancer drugs. Preclinical studies have demonstrated that this compound exhibits selective inhibitory effects on these enzymes without causing significant cytotoxicity to normal cells. These findings suggest that it could serve as a lead compound for drug discovery efforts targeting inflammatory diseases and malignancies.

Moreover, the presence of the nitrophenyl group in this molecule has been linked to its ability to scavenge free radicals. Free radicals are highly reactive species that contribute to oxidative stress and cellular damage in various pathological conditions. By neutralizing these radicals, this compound may offer protective effects against oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions.

The ethylimino group attached to the thiazolidinone ring also contributes to the molecule's reactivity. This group can participate in various chemical transformations, including nucleophilic additions and condensations. Such reactivity makes this compound a valuable building block in organic synthesis, enabling the construction of more complex molecular architectures.

In addition to its pharmacological applications, this compound has been explored for its potential use in materials science. Its rigid structure and conjugated system make it a candidate for applications in optoelectronic materials. Researchers have investigated its ability to form self-assembled monolayers and its photophysical properties under different conditions. These studies have provided insights into its potential use in light-emitting diodes (LEDs) and solar cells.

From an environmental perspective, this compound has been evaluated for its biodegradability under aerobic conditions. Studies indicate that it undergoes slow degradation due to its stable thiazolidinone core; however, specific microbial strains have been identified that can metabolize it efficiently under controlled conditions. This information is crucial for assessing its environmental impact during industrial production and disposal.

In summary, CAS No 868142-80-7, or (2Z,5Z)-3-ethyl-2-(ethylimino)-5-(2-nitrophenyl)methylidene-1,3-thiazolidin-4-one, represents a versatile organic molecule with diverse applications across multiple scientific disciplines. Its unique structure endows it with valuable chemical properties that make it an attractive target for research in drug development, materials science, and environmental chemistry.